Cas no 2176338-46-6 (N-[(2,4-difluorophenyl)methyl]-4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-[(2,4-difluorophenyl)methyl]-4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carboxamide
• CAS No: 2176338-46-6
• MF: C₁₆H₁₁F₃N₄O
• MW: 332.279953241348
• CID: 5357029
• Update Time: 2025-06-08

N-[(2,4-difluorophenyl)methyl]-4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorobenzyl)-4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carboxamide
• N-[(2,4-difluorophenyl)methyl]-5-(4-fluorophenyl)-2H-triazole-4-carboxamide
• N-[(2,4-difluorophenyl)methyl]-4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C16H11F3N4O/c17-11-4-1-9(2-5-11)14-15(22-23-21-14)16(24)20-8-10-3-6-12(18)7-13(10)19/h1-7H,8H2,(H,20,24)(H,21,22,23)
• InChI Key： WSSSJAKOXXDZBA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC(C1C(C2C=CC(=CC=2)F)=NNN=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 434
• XLogP3: 2.7
• Topological Polar Surface Area: 70.7

Additional information on N-[(2,4-difluorophenyl)methyl]-4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carboxamide

Research Brief on N-[(2,4-difluorophenyl)methyl]-4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carboxamide (CAS: 2176338-46-6)

N-[(2,4-difluorophenyl)methyl]-4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carboxamide (CAS: 2176338-46-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole-carboxamide scaffold, exhibits promising biological activities, particularly in the modulation of specific protein targets implicated in various disease pathways. Recent studies have focused on its potential therapeutic applications, mechanism of action, and optimization for drug development.

The synthesis of N-[(2,4-difluorophenyl)methyl]-4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carboxamide involves a multi-step process, including copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole core, followed by carboxamide formation. The compound's structural features, such as the difluorophenyl and fluorophenyl substituents, contribute to its enhanced binding affinity and metabolic stability. Recent publications highlight its role as a potent inhibitor of specific kinases and enzymes, making it a candidate for further investigation in oncology and inflammatory diseases.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that N-[(2,4-difluorophenyl)methyl]-4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carboxamide exhibits nanomolar inhibitory activity against a subset of tyrosine kinases, with notable selectivity profiles. These findings suggest its potential as a targeted therapy for cancers driven by kinase dysregulation. Additionally, its pharmacokinetic properties, including oral bioavailability and half-life, have been evaluated in preclinical models, showing favorable results for further development.

Beyond its kinase inhibitory activity, recent investigations have explored the compound's interactions with other biological targets. A study in Bioorganic & Medicinal Chemistry Letters (2024) revealed its ability to disrupt protein-protein interactions involved in inflammatory responses, opening avenues for its use in autoimmune disorders. The compound's dual functionality as both a kinase inhibitor and a modulator of protein-protein interactions underscores its versatility in drug discovery.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Current research efforts are directed toward structural modifications to enhance its therapeutic index. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary data expected in the coming years.

In conclusion, N-[(2,4-difluorophenyl)methyl]-4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carboxamide (CAS: 2176338-46-6) represents a compelling case study in the intersection of chemical biology and drug development. Its multifaceted biological activities and potential therapeutic applications make it a molecule of significant interest. Continued research will be essential to fully elucidate its mechanisms and translate these findings into clinically viable treatments.